2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-6,7-dihydro-3H-cyclopenta[d]pyrimidin-4(5H)-one

• IUPAC Name: 2-(5-amino-3-cyclopropylpyrazol-1-yl)-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one
• InChI: InChI=1S/C13H15N5O/c14-11-6-10(7-4-5-7)17-18(11)13-15-9-3-1-2-8(9)12(19)16-13/h6-7H,1-5,14H2,(H,15,16,19)
• InChI Key: XVFCSZZLLFXGCY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C(NC2=O)N3C(=CC(=N3)C4CC4)N
• Molecular Formula: C13H15N5O
• Molecular Weight: 257.29 g/mol

Description

The compound “2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-6,7-dihydro-3H-cyclopenta[d]pyrimidin-4(5H)-one” belongs to the class of pyrazole derivatives. Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family.

Scientific Research Applications

Antimicrobial Applications

The synthesis and evaluation of novel polyheterocyclic systems, including cyclopenta[4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidin-7-amines, have been carried out to study their antimicrobial activity. Certain compounds in this category exhibit pronounced antimicrobial properties, with the 3,5-dimethyl-1H-pyrazol-1-yl moiety playing a crucial role in activity manifestation (Sirakanyan et al., 2021). Additionally, pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their insecticidal and antibacterial potential, demonstrating significant activity against Pseudococcidae insects and selected microorganisms (Deohate & Palaspagar, 2020).

Anticancer Applications

Novel pyrazolopyrimidines derivatives have been synthesized and shown to exhibit anticancer and anti-5-lipoxygenase activities. These compounds have been evaluated for their cytotoxic effects on HCT-116 and MCF-7 cancer cell lines, with some showing promising results (Rahmouni et al., 2016). Another study focused on the synthesis and biological evaluation of coumarin derivatives, including pyrimidino and pyrazolopyrimidines, highlighting their antimicrobial and potential anticancer activities (Al-Haiza et al., 2003).

Anti-inflammatory Applications

Research into nonsteroidal anti-inflammatory drugs (NSAIDs) that lack ulcerogenic activity has led to the synthesis of pyrazolo[1,5-a]pyrimidin-7-ones. These compounds were designed to assess the relationship between structural modifications and their anti-inflammatory properties, with some derivatives showing higher activity and a better therapeutic index than reference drugs without ulcerogenic activity (Auzzi et al., 1983).